Cas no 889953-52-0 (2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid)

2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid structure
889953-52-0 structure
Product Name:2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid
CAS No:889953-52-0
MF:C13H23NO5
MW:273.325424432755
CID:714370
PubChem ID:53406550
Update Time:2025-04-19

2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Morpholineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-5,5-dimethyl-
    • 2-[5,5-dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholin-2-yl]acetic acid
    • 2-CARBOXYMETHYL-5,5-DIMETHYL-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 889953-52-0
    • F1913-0579
    • AKOS027379789
    • DTXSID20695710
    • [4-(TERT-BUTOXYCARBONYL)-5,5-DIMETHYLMORPHOLIN-2-YL]ACETIC ACID
    • EN300-7354997
    • Z1505704276
    • 2-{4-[(tert-butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic acid
    • 2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid
    • MDL: MFCD06657467
    • Inchi: 1S/C13H23NO5/c1-12(2,3)19-11(17)14-7-9(6-10(15)16)18-8-13(14,4)5/h9H,6-8H2,1-5H3,(H,15,16)
    • InChI Key: PJFDZRPZIHFHQV-UHFFFAOYSA-N
    • SMILES: O1C(CC(=O)O)CN(C(=O)OC(C)(C)C)C(C)(C)C1

Computed Properties

  • Exact Mass: 273.158
  • Monoisotopic Mass: 273.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 76.1A^2

2-{4-(tert-butoxy)carbonyl-5,5-dimethylmorpholin-2-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T189671-100mg
2-{4-[(tert-Butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic Acid
889953-52-0
100mg
$ 160.00 2022-06-02
TRC
T189671-500mg
2-{4-[(tert-Butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic Acid
889953-52-0
500mg
$ 660.00 2022-06-02
TRC
T189671-1g
2-{4-[(tert-Butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic Acid
889953-52-0
1g
$ 1000.00 2022-06-02
Enamine
EN300-7354997-0.05g
2-{4-[(tert-butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic acid
889953-52-0 95.0%
0.05g
$226.0 2025-02-20
Enamine
EN300-7354997-0.1g
2-{4-[(tert-butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic acid
889953-52-0 95.0%
0.1g
$337.0 2025-02-20
Enamine
EN300-7354997-0.25g
2-{4-[(tert-butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic acid
889953-52-0 95.0%
0.25g
$481.0 2025-02-20
Enamine
EN300-7354997-0.5g
2-{4-[(tert-butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic acid
889953-52-0 95.0%
0.5g
$758.0 2025-02-20
Enamine
EN300-7354997-1.0g
2-{4-[(tert-butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic acid
889953-52-0 95.0%
1.0g
$971.0 2025-02-20
Enamine
EN300-7354997-2.5g
2-{4-[(tert-butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic acid
889953-52-0 95.0%
2.5g
$1903.0 2025-02-20
Enamine
EN300-7354997-5.0g
2-{4-[(tert-butoxy)carbonyl]-5,5-dimethylmorpholin-2-yl}acetic acid
889953-52-0 95.0%
5.0g
$2816.0 2025-02-20
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd